Cas no 78385-80-5 (BICYCLO[2.2.2]OCTANE-1-CARBONITRILE, 4-FLUORO-)

• Product Name: BICYCLO[2.2.2]OCTANE-1-CARBONITRILE, 4-FLUORO-
• CAS No: 78385-80-5
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 3408902
• PubChem ID: 12765160
• Update Time: 2025-04-21

BICYCLO[2.2.2]OCTANE-1-CARBONITRILE, 4-FLUORO- Chemical and Physical Properties

Names and Identifiers

• BICYCLO[2.2.2]OCTANE-1-CARBONITRILE, 4-FLUORO-
• 4-Fluoro-bicyclo[2.2.2]octane-1-carbonitrile
• 78385-80-5
• 4-fluorobicyclo[2.2.2]octane-1-carbonitrile

• Inchi： 1S/C9H12FN/c10-9-4-1-8(7-11,2-5-9)3-6-9/h1-6H2
• InChI Key： RWKLFQOBAOUTKD-UHFFFAOYSA-N
• SMILES： C12(C#N)CCC(F)(CC1)CC2

Computed Properties

• Exact Mass: 153.095377549Da
• Monoisotopic Mass: 153.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų